
m-PEG6-2-methylacrylate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG6-2-methylacrylate

Cat. No.: B1676790 Get Quote

An In-Depth Technical Guide to m-PEG6-2-methylacrylate

This technical guide provides essential information regarding the molecular properties of m-
PEG6-2-methylacrylate, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
m-PEG6-2-methylacrylate is a polyethylene glycol (PEG) derivative containing six ethylene

glycol units and terminated with a methoxy group at one end and a 2-methylacrylate group at

the other. The presence of the hydrophilic PEG chain enhances the water solubility of

compounds it is conjugated to, while the methacrylate group allows for polymerization or

reaction with thiol groups via Michael addition.

Quantitative Molecular Information
Property Value Source

Molecular Formula C₁₇H₃₂O₈ [1][2]

Molecular Weight 364.43 g/mol [1][2]

CAS Number 90784-86-4 [1][2]
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Detailed experimental protocols for the specific synthesis and characterization of m-PEG6-2-
methylacrylate are proprietary and typically found within peer-reviewed literature. However,

general methodologies for the characterization of similar methacrylate-containing polymers and

PEGylated molecules are well-established.

General Characterization Methods:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are critical for

confirming the chemical structure.[3][4] These techniques provide detailed information about

the hydrogen and carbon atoms in the molecule, allowing for verification of the PEG chain

length and the presence of the methacrylate and methoxy groups. For similar copolymers,

spectra are often recorded in solvents like CDCl₃ or DMSO-d₆ using tetramethylsilane (TMS)

as an internal standard.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the functional

groups present in the molecule.[3][4] For a molecule like m-PEG6-2-methylacrylate,

characteristic absorption bands would be expected for the C=O (ester carbonyl) and C=C

(alkenyl) groups of the methacrylate moiety, as well as the C-O-C (ether) linkages of the

PEG chain.[4]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

of the compound, confirming the value obtained from the chemical formula.

Conceptual Workflow and Diagrams
The following diagrams illustrate the general workflow for the synthesis and characterization of

a PEGylated monomer like m-PEG6-2-methylacrylate, as well as its potential application in

polymer synthesis.
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Caption: A general workflow for the synthesis, purification, and structural characterization of m-
PEG6-2-methylacrylate.
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Caption: A conceptual pathway showing the use of m-PEG6-2-methylacrylate in free-radical

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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